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Compound of Interest

Compound Name: Ddr1-IN-8

Cat. No.: B12389054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular target engagement of

Ddr1-IN-8, a potent and selective inhibitor of Discoidin Domain Receptor 1 (DDR1). DDR1, a

receptor tyrosine kinase activated by collagen, is implicated in a variety of cellular processes

and its dysregulation is associated with diseases such as fibrosis and cancer.[1][2]

Understanding the interaction of inhibitors like Ddr1-IN-8 with DDR1 in a cellular context is

crucial for advancing drug discovery and development efforts. This document details the

quantitative biochemical and cellular activity of Ddr1-IN-8 and its analogs, outlines detailed

protocols for key target engagement assays, and visualizes the underlying biological and

experimental processes.

Core Data Presentation
The following tables summarize the quantitative data for Ddr1-IN-1, a close analog and

precursor to Ddr1-IN-8, which is often used to characterize the activity of this inhibitor class.

Table 1: Biochemical Activity of DDR1 Inhibitors
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Compound Target IC50 (nM) Assay

DDR1-IN-1 DDR1 105
LanthaScreen Kinase

Assay

DDR1-IN-1 DDR2 413
LanthaScreen Kinase

Assay

DDR1-IN-2 DDR1 47
LanthaScreen Kinase

Assay

DDR1-IN-2 DDR2 145
LanthaScreen Kinase

Assay

Data sourced from a 2013 study on the discovery of potent and selective DDR1 inhibitors.[3]

Table 2: Cellular Activity of DDR1 Inhibitors

Compound Cell Line Parameter EC50 (nM)

DDR1-IN-1 U2OS
Basal DDR1

Autophosphorylation
86

DDR1-IN-2 U2OS
Basal DDR1

Autophosphorylation
9

Data sourced from a 2013 study on the discovery of potent and selective DDR1 inhibitors.[3]

Signaling Pathway
DDR1 signaling is initiated by the binding of collagen, which leads to receptor dimerization and

autophosphorylation of key tyrosine residues in the intracellular domain. This phosphorylation

creates docking sites for various downstream signaling molecules, activating multiple pathways

that regulate cell proliferation, migration, and survival.[4][5][6]
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Preparation

Assay Plate

Detection

Prepare 3X Ddr1-IN-8 serial dilution

Add 5 µL Ddr1-IN-8

Prepare 3X Kinase/Eu-Antibody mixture

Add 5 µL Kinase/Antibody mix

Prepare 3X Alexa Fluor-Tracer

Add 5 µL Tracer

Incubate for 1 hour at RT

Read TR-FRET signal
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Cell Preparation

Treatment

Detection

Transfect HEK293 cells with
DDR1-NanoLuc Fusion Vector

Seed cells into 384-well plate

Pre-treat with NanoBRET Tracer K-4

Treat with Ddr1-IN-8 for 1 hour

Add Nano-Glo Substrate

Measure BRET signal

 

Cell Treatment

Thermal Denaturation

Analysis

Treat cells with Ddr1-IN-8 or vehicle

Incubate to allow target engagement

Aliquot cells and heat at
different temperatures

Lyse cells and separate soluble
and aggregated proteins

Analyze soluble fraction by
Western Blot for DDR1

Quantify band intensity and
plot melt curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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